Cas no 2171883-55-7 (4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid)

• Product Name: 4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid
• CAS No: 2171883-55-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6027415
• PubChem ID: 165812073
• Update Time: 2025-06-15

4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid
• 4-(2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}ethyl)-5-methylhexanoic acid
• 2171883-55-7
• EN300-1482111

• Inchi： 1S/C28H34N2O5/c1-18(2)19(11-12-25(31)32)13-16-29-26(33)28(14-15-28)30-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： DPFOAYAJHBXRCO-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(CCC(=O)O)C(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid

Introduction to 4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid (CAS No. 2171883-55-7)

4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid, identified by its CAS number 2171883-55-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a convergence of advanced structural motifs, including a fluorene-based moiety and a cyclopropylamine substituent, which are often employed to enhance binding affinity and metabolic stability in drug candidates.

The structure of this compound features a 5-methylhexanoic acid backbone, which provides a hydrophobic anchor suitable for interactions with biological targets. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group introduces a rigid, planar aromatic system that can contribute to the compound's pharmacokinetic properties. This particular moiety is frequently utilized in medicinal chemistry due to its ability to modulate electronic distributions and steric interactions at binding sites.

The amide linkage connecting the fluorene derivative to the cyclopropylamine unit is a key feature of this molecule. Amide bonds are ubiquitous in bioactive molecules, often serving as critical pharmacophoric elements that engage in hydrogen bonding or salt bridge interactions with protein targets. The cyclopropylamine component further adds complexity, as cyclic amines are known to improve oral bioavailability by reducing metabolic degradation. This structural design aligns with current trends in drug discovery, where multi-target engagement and improved pharmacokinetic profiles are highly valued.

In recent years, there has been growing interest in the development of fluorene-based scaffolds for medicinal applications. Fluorene derivatives are valued for their photophysical properties, which make them useful in imaging agents and photoactivatable probes. Additionally, their structural rigidity and hydrophobicity contribute to favorable interactions with biological macromolecules. The specific derivative present in 4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid combines these advantages with functional handles that allow for further derivatization and optimization.

The cyclopropylformamido group is another notable feature of this compound. Cyclopropane rings are known to enhance binding affinity through conformational constraints and π-stacking interactions. When incorporated into amide or urea linkages, as seen here, they can improve solubility while maintaining structural integrity. This motif has been explored in various drug candidates targeting enzymes such as kinases and proteases, where its ability to fine-tune binding geometry is particularly beneficial.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) and computational modeling in guiding synthetic efforts. The molecular framework of 4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid exemplifies how rational design can yield compounds with tailored properties for specific therapeutic applications. For instance, the combination of the fluorene moiety and cyclopropylamine suggests potential utility in modulating signaling pathways involving G-protein coupled receptors (GPCRs) or ion channels.

Recent advances in proteolysis-targeting chimeras (PROTACs) have highlighted the importance of carefully engineered linkers between warhead moieties and targeting ligands. The amide bond in this compound could serve as a scaffold for such applications, allowing for the development of novel degradation agents targeting disease-causing proteins. The methoxycarbonyl group further provides stability under physiological conditions while enabling selective conjugation strategies.

The 5-methylhexanoic acid tail not only contributes to hydrophobicity but also allows for additional modifications, such as pegylation or fatty acid conjugation, which can extend circulation time or enhance membrane permeability. Such modifications are critical for optimizing pharmacokinetic profiles, particularly in therapeutic contexts where sustained activity is desired.

In summary, 4-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}ethyl)-5-methylhexanoic acid (CAS No. 2171883-55-7) represents an intriguing example of how advanced structural motifs can be integrated into drug-like molecules. Its combination of fluorene derivatives, cyclopropylamine functionality, and optimized side chains positions it as a promising candidate for further exploration in therapeutic development. As computational methods continue to refine our understanding of molecular interactions, compounds like this one will play an increasingly important role in addressing complex biological challenges.